Cas no 896536-13-3 (3-(3-bromo-4-ethoxy-5-methoxyphenyl)-2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]prop-2-enamide)

• Product Name: 3-(3-bromo-4-ethoxy-5-methoxyphenyl)-2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]prop-2-enamide
• CAS No: 896536-13-3
• MF: C₂₃H₂₅BrN₂O₅
• MW: 489.359005689621
• CID: 6011150
• PubChem ID: 24416040
• Update Time: 2025-06-15

3-(3-bromo-4-ethoxy-5-methoxyphenyl)-2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 896536-13-3
• Z44327424
• AKOS000970033
• 3-(3-bromo-4-ethoxy-5-methoxyphenyl)-2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]prop-2-enamide
• EN300-26586993

• Inchi： 1S/C23H25BrN2O5/c1-5-31-22-18(24)11-16(13-21(22)30-4)10-17(14-25)23(27)26-9-8-15-6-7-19(28-2)20(12-15)29-3/h6-7,10-13H,5,8-9H2,1-4H3,(H,26,27)/b17-10+
• InChI Key： KNNOHZYCTGAYHR-LICLKQGHSA-N
• SMILES： BrC1=CC(=CC(=C1OCC)OC)/C=C(\C#N)/C(NCCC1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 488.09468g/mol
• Monoisotopic Mass: 488.09468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 89.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on 3-(3-bromo-4-ethoxy-5-methoxyphenyl)-2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]prop-2-enamide

Introduction to Compound with CAS No. 896536-13-3 and Its Applications in Chemical Biology

The compound with the CAS number 896536-13-3 is a highly intriguing molecule with the systematic name 3-(3-bromo-4-ethoxy-5-methoxyphenyl)-2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]prop-2-enamide. This complex structure exhibits a rich chemical profile that has garnered significant attention in the field of chemical biology and pharmaceutical research. The molecule's unique structural features, including its aromatic rings and various substituents, make it a promising candidate for further investigation in drug discovery and therapeutic applications.

In recent years, there has been a surge in interest regarding molecules that possess multiple functional groups capable of interacting with biological targets. The presence of bromo, ethoxy, and methoxy substituents on the aromatic ring of this compound suggests potential interactions with enzymes and receptors, which are critical for modulating biological pathways. Additionally, the cyano and amide functionalities provide further opportunities for chemical modifications, enabling the synthesis of derivatives with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its potential role in modulating inflammatory pathways. Inflammatory responses are central to numerous diseases, including autoimmune disorders and chronic inflammatory conditions. The structural motifs present in this molecule bear a striking resemblance to known anti-inflammatory agents, suggesting that it may exhibit similar therapeutic effects. Recent studies have highlighted the importance of targeting specific inflammatory mediators to develop effective treatments, and compounds like this one could serve as valuable tools in this endeavor.

The ethoxy and methoxy groups in the aromatic ring are particularly noteworthy, as they can influence the compound's solubility and bioavailability. These substituents can also participate in hydrogen bonding interactions, which are crucial for binding to biological targets. The cyano group introduces a polar character to the molecule, enhancing its ability to interact with polar residues on proteins. This balance of hydrophobic and hydrophilic regions makes the compound an attractive candidate for further exploration.

Another area of interest is the potential application of this compound in oncology research. Cancer cells often exhibit altered signaling pathways that contribute to their growth and survival. By targeting these pathways with small molecules, researchers can develop novel therapeutic strategies. The structural features of this compound suggest that it may interfere with key oncogenic signaling cascades. For instance, the bromo group can mimic halogenated aromatic compounds known to exhibit potent anticancer activity. Additionally, the amide functionality can serve as a hinge binder, interacting with specific pockets on target proteins.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, allows for the efficient construction of complex molecular frameworks. These methods are essential for incorporating the various substituents into the core structure while maintaining functional group integrity.

In conclusion, the compound with CAS number 896536-13-3 represents a fascinating subject of study in chemical biology and pharmaceutical research. Its unique structural features and potential biological activities make it a promising candidate for further investigation. As research continues to uncover new therapeutic targets and mechanisms, molecules like this one will play an increasingly important role in developing innovative treatments for various diseases.